(R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d][1]oxacyclododecine-2,10-dione

• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: (5R,9Z)-13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione
• InChI: InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4-/t10-/m1/s1
• InChI Key: AVIRMQMUBGNCKS-AYYIZTPMSA-N
• Isomeric SMILES: C[C@@H]1CCC/C=C\C(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• Canonical SMILES: CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O

Description

(R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d][1]oxacyclododecine-2,10-dione is a chemical compound of significant interest in biomedical research, particularly in the field of oncology. This compound is structurally related to a class of natural products known for their bioactive properties. Research into structurally similar benzoxacyclododecine derivatives has indicated potential value in investigating mechanisms of cancer cell death, specifically through pathways involving DNA damage repair . One of the most critical molecular targets in cancer therapy is the enzyme Poly(ADP-ribose) Polymerase 1 (PARP-1), a key sensor of DNA damage . The inhibition of PARP-1 is a validated strategy for targeting cancers with deficiencies in homologous recombination repair, such as those with BRCA1 or BRCA2 mutations—a concept known as synthetic lethality . Preliminary computational studies, including molecular dynamics simulations, suggest that related natural compounds possess the capacity to inhibit PARP-1, thereby inducing cell apoptosis and potentially preventing the proliferation of carcinogenic cells . While further experimental validation is necessary, this compound provides researchers with a valuable chemical tool to probe the intricacies of DNA repair mechanisms and develop novel therapeutic strategies for refractory cancers, including triple-negative breast cancer (TNBC) . This product is intended For Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzodoxacyclododecine-2,10-dione typically involves multi-step organic reactions. One common method includes the oxidative coupling of quinoxalin-2(1H)-ones with arylaldehydes under metal-free conditions . This approach provides a convenient and efficient route to the desired compound with excellent regioselectivity.

Industrial Production Methods

Industrial production of this compound may involve the use of advanced catalytic systems and optimized reaction conditions to ensure high yield and purity. Techniques such as solvent-free reactions and the use of zirconium oxide nanoparticles as catalysts have been explored to enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

(R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzodoxacyclododecine-2,10-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: The hydroxyl groups in the compound can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like TBHP (tert-Butyl hydroperoxide) for oxidative coupling , reducing agents such as sodium borohydride for reduction, and nucleophiles like amines for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidative coupling can yield acylated derivatives, while reduction can produce alcohols.

Scientific Research Applications

(R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzodoxacyclododecine-2,10-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a valuable tool for studying enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of (R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzodoxacyclododecine-2,10-dione involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. Its hydroxyl groups play a crucial role in forming hydrogen bonds and interacting with active sites of enzymes, thereby modulating their activity .

Comparison with Similar Compounds

Structural Analog: Chromeno-Benzodioxocin Derivatives

Feature	Dehydrocurvularin	Chromeno-Benzodioxocin (10B)
Core Structure	12-membered benzo[d][1]oxacyclododecine	Fused chromeno[7,8-d][1,3]benzodioxocin system (smaller, rigid polycyclic)
Functional Groups	2 ketones (C2, C10), 2 hydroxyls (C11, C13), methyl (C4)	Multiple hydroxyls, dihydroxyphenyl, and hydroxyphenyl substituents
Molecular Formula	C₁₆H₁₈O₅	Likely C₂₈H₂₆O₈ (estimated from structure)
Stereochemistry	(R,E) configuration at C4 and double bond	Multiple stereocenters (2R,3S,8S,14S)
Reported Bioactivity	Antimicrobial, cytotoxic	Not explicitly stated; presumed antioxidant or enzyme inhibitory

Key Differences

Functional Group Diversity: 10B contains aromatic phenol groups absent in dehydrocurvularin, which may confer distinct redox properties or binding affinities .

Synthetic Accessibility : Dehydrocurvularin’s simpler structure (C₁₆ vs. ~C₂₈ in 10B) suggests easier synthetic modification for SAR studies .

Research Implications and Limitations

• Biological Activity : While dehydrocurvularin’s antimicrobial effects are documented, 10B’s bioactivities remain speculative due to insufficient data .
• Stereochemical Sensitivity : Both compounds exhibit stereochemical complexity, but the (R,E) configuration in dehydrocurvularin may influence its stability and target selectivity .
• Data Gaps : Direct comparative pharmacological studies are absent; future work should prioritize assays evaluating cytotoxicity and metabolic pathways.

Biological Activity

(R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d]oxacyclododecine-2,10-dione is a complex organic compound notable for its unique bicyclic structure and multiple hydroxyl groups. This compound is primarily derived from natural sources such as fungi and has been investigated for its potential biological activities, including antimicrobial and anticancer properties. Understanding its biological activity is crucial for assessing its therapeutic potential in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of (R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d]oxacyclododecine-2,10-dione is C₁₄H₁₈O₃ with an average mass of approximately 290.315 g/mol. Its structure features a dione functional group and hydroxyl groups that enhance its reactivity with biological macromolecules such as proteins and nucleic acids.

Antimicrobial Activity

Studies have shown that (R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d]oxacyclododecine-2,10-dione exhibits significant antimicrobial properties. For instance, it has been isolated from Curvularia species and demonstrated effectiveness against various pathogenic microorganisms. The minimal inhibitory concentration (MIC) values indicate its potency against specific bacterial strains .

Microorganism	MIC (µg/mL)
Aspergillus terreus	26.03
Fusarium oxysporum	191.60

The compound's activity may be attributed to its ability to disrupt cellular processes in target organisms.

Cytotoxicity and Anticancer Potential

In vitro studies have assessed the cytotoxic effects of this compound on cancer cell lines such as HeLa cells. The results indicated moderate to weak cytotoxicity at varying concentrations . The compound's structure suggests potential mechanisms of action that could interfere with cancer cell proliferation.

Cell Line	IC50 (µM)
HeLa	7.3

These findings underscore the need for further exploration into its anticancer properties and mechanisms of action.

The biological activity of (R,E)-11,13-Dihydroxy-4-methyl-4,5,6,7-tetrahydro-1H-benzo[d]oxacyclododecine-2,10-dione may involve several mechanisms:

• Interaction with Proteins : Molecular docking studies suggest that the compound can bind to specific protein targets in pathogens or cancer cells.
• Nucleic Acid Interference : The presence of hydroxyl groups may facilitate interactions with nucleic acids, potentially affecting replication or transcription processes.
• Reactive Oxygen Species (ROS) Generation : The dione moiety could contribute to oxidative stress in cells leading to apoptosis.

Case Studies

Recent research has focused on the synthesis and modification of this compound to enhance its biological activity:

• A study explored the synthesis of derivatives with altered substituents on the bicyclic structure to evaluate their antimicrobial efficacy and cytotoxicity against various cancer cell lines .
• Another investigation assessed the structure-activity relationship (SAR) of similar compounds to identify key functional groups that influence biological activity .